Cas no 117465-49-3 (3-MORPHOLINONE, 2,6-DIMETHYL-, (2R-TRANS)-)

3-MORPHOLINONE, 2,6-DIMETHYL-, (2R-TRANS)- structure
117465-49-3 structure
Product Name:3-MORPHOLINONE, 2,6-DIMETHYL-, (2R-TRANS)-
CAS No:117465-49-3
MF:C6H11NO2
MW:129.157041788101
CID:3296270
PubChem ID:14243217
Update Time:2025-04-21

3-MORPHOLINONE, 2,6-DIMETHYL-, (2R-TRANS)- Chemical and Physical Properties

Names and Identifiers

    • 3-MORPHOLINONE, 2,6-DIMETHYL-, (2R-TRANS)-
    • CID 14243217
    • 117465-49-3
    • (2R,6R)-2,6-dimethylmorpholin-3-one
    • Inchi: 1S/C6H11NO2/c1-4-3-7-6(8)5(2)9-4/h4-5H,3H2,1-2H3,(H,7,8)/t4-,5-/m1/s1
    • InChI Key: CJOJYCRMCKNQNN-RFZPGFLSSA-N
    • SMILES: N1C[C@@H](C)O[C@H](C)C1=O

Computed Properties

  • Exact Mass: 129.078978594Da
  • Monoisotopic Mass: 129.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 38.3Ų
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